Cas no 2000536-02-5 (2-{3-(aminomethyl)-5-methyloxolan-3-yloxy}ethan-1-ol)

• Product Name: 2-{3-(aminomethyl)-5-methyloxolan-3-yloxy}ethan-1-ol
• CAS No: 2000536-02-5
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5751742
• PubChem ID: 165783209
• Update Time: 2025-05-28

2-{3-(aminomethyl)-5-methyloxolan-3-yloxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1293721
• 2000536-02-5
• 2-{[3-(aminomethyl)-5-methyloxolan-3-yl]oxy}ethan-1-ol
• 2-{3-(aminomethyl)-5-methyloxolan-3-yloxy}ethan-1-ol

• Inchi： 1S/C8H17NO3/c1-7-4-8(5-9,6-11-7)12-3-2-10/h7,10H,2-6,9H2,1H3
• InChI Key： XTPDDPQMRLKYHL-UHFFFAOYSA-N
• SMILES： O1CC(CN)(CC1C)OCCO

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-{3-(aminomethyl)-5-methyloxolan-3-yloxy}ethan-1-ol

Comprehensive Overview of 2-{3-(aminomethyl)-5-methyloxolan-3-yloxy}ethan-1-ol (CAS No. 2000536-02-5): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 2-{3-(aminomethyl)-5-methyloxolan-3-yloxy}ethan-1-ol (CAS No. 2000536-02-5) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its oxolane (tetrahydrofuran) ring and hydroxyethyl functional group, is increasingly studied for its potential in pharmaceutical intermediates, cosmetic formulations, and biodegradable materials. Researchers and industry professionals are exploring its hydrogen-bonding capacity and solubility profile, which make it a candidate for green chemistry initiatives.

The synthetic pathways for CAS 2000536-02-5 often involve catalytic ring-opening reactions or aminomethylation techniques, aligning with the growing demand for sustainable synthesis methods. Recent publications highlight its role in drug delivery systems, where its amphiphilic properties enhance bioavailability. Furthermore, its low toxicity profile (as per preliminary studies) positions it as a safer alternative to traditional solvents in personal care products, resonating with the global shift toward clean-label ingredients.

From an SEO perspective, queries such as "oxolane derivatives in cosmetics" or "non-toxic chemical alternatives 2024" reflect user interest in this compound’s niche applications. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, addressing common search terms like "CAS 2000536-02-5 purity analysis". Notably, the compound’s stability under physiological conditions has sparked discussions in biomedical forums, linking it to trending topics like "next-gen excipients".

In industrial settings, 2-{3-(aminomethyl)-5-methyloxolan-3-yloxy}ethan-1-ol is being evaluated for polymer modification, particularly in water-based coatings and adhesives. Its hygroscopic nature and compatibility with polar solvents answer frequent search queries such as "eco-friendly adhesive additives". Regulatory databases indicate compliance with REACH and FDA guidelines for specific uses, though further toxicological studies are underway—a point often raised in researchgate discussions.

Future prospects for CAS 2000536-02-5 include explorations in enzyme stabilization and nanocarrier systems, areas frequently searched alongside terms like "biocompatible chemical scaffolds". As industries prioritize carbon footprint reduction, this compound’s potential for bio-based production aligns with circular economy principles. Collaborative studies between academia and manufacturers are expected to unlock further applications, solidifying its position in the fine chemicals market.